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Compound of Interest

Compound Name: BC8-15

Cat. No.: B12040021 Get Quote

An in-depth exploration for a molecule or compound designated as "BC8-15" within the realm

of drug development and life sciences has yielded no specific entity matching this identifier.

The scientific and financial landscapes, however, recognize "BC8" in distinct and unrelated

contexts: as a high-pressure, metastable allotrope of silicon and as a stock market ticker

symbol. This guide synthesizes the available information on these known entities.

BC8 Silicon: A Metastable Allotrope
BC8, or Si-III, is a body-centered cubic polymorph of silicon that can be formed under high

pressure and remains metastable at ambient pressure.[1] Its discovery and characterization are

rooted in materials science and condensed matter physics, with research focusing on its

unique structural and electronic properties.

Formation and Properties
BC8 silicon is typically formed by releasing pressure from the metallic β-tin phase of silicon to

approximately 2 GPa.[2] It can also be produced through mechanical microindentation.[3]

Unlike the common diamond cubic structure of silicon (dc-Si), the BC8 phase possesses a

body-centered cubic lattice with eight atoms per primitive unit cell.[1]

Initial studies and subsequent research have debated the electronic properties of BC8-Si.

While some reports suggested it to be semimetallic, more recent findings based on large-

volume, phase-pure synthesis have demonstrated that it is a direct band gap semiconductor
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with a very small energy gap.[2] This property, along with a plasma wavelength near 11 μm,

suggests potential applications in infrared plasmonics.[2]

The thermal conductivity of BC8-Si is significantly lower than that of dc-Si, a property that could

be advantageous in thermoelectric applications.[2] The transformation pathways of BC8-Si

under thermal annealing have also been a subject of study, with findings indicating it can

transform to a hexagonal-diamond structure at elevated pressures.[4]

Experimental Methodologies
The study of BC8 silicon involves a range of advanced experimental techniques:

Synthesis:

Diamond Anvil Cell (DAC): Used to subject silicon to high pressures to induce phase

transformations.[4]

Multi-anvil Press: Enables the large-volume synthesis of phase-pure BC8-Si, crucial for

bulk property measurements.[2]

Point Loading/Microindentation: A mechanical method to induce the formation of BC8 and

another metastable phase, r8-Si.[3][4]

Characterization:

X-ray Diffraction (XRD): Employed to identify the crystalline structure of the silicon

polymorphs.

Transmission Electron Microscopy (TEM) and Nanodiffraction: Used to analyze the

morphology and distribution of BC8 and r8 phases formed during microindentation.[3]

Optical Spectroscopy (Far- and Mid-infrared): To determine the electronic and optical

properties, including the band gap.[2]

Temperature-Dependent Electrical Conductivity and Seebeck Measurements: To

characterize its semiconductor properties.[2]
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The workflow for studying the thermal evolution of BC8-Si formed in a Diamond Anvil Cell is

depicted below.

Synthesis Thermal Annealing & Analysis Transformation Pathway

Diamond Cubic Silicon (dc-Si) Compression in DAC Metallic β-Sn Phase Pressure Release BC8-Si Formation Thermal Annealing In-situ X-ray Diffraction Phase Identification Hexagonal-Diamond Structure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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